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Compound of Interest

Compound Name:
(1S,2R)-2-methylcyclohexanamine

hydrochloride

CAS No.: 79389-39-2

Cat. No.: B591490

Get Quote

In-Depth Technical Guide: (1S,2R)-2-
methylcyclohexanamine HCl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

chemical properties, and synthetic methodologies related to (1S,2R)-2-
methylcyclohexanamine hydrochloride. This chiral amine serves as a critical building block

in asymmetric synthesis, particularly in the development of novel pharmaceutical agents.

Commercial Availability
(1S,2R)-2-methylcyclohexanamine HCl is commercially available from various chemical

suppliers. It is advisable to contact suppliers directly to obtain the most current information on

stock, pricing, and available grades.

Physicochemical and Spectroscopic Data
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While a comprehensive Certificate of Analysis with complete quantitative data for (1S,2R)-2-

methylcyclohexanamine HCl is not readily available in the public domain, the following table

summarizes key physicochemical properties based on available information. Researchers

should obtain lot-specific data from their supplier.

Property Value Source

CAS Number 79389-39-2 ChemicalBook[1]

Molecular Formula C₇H₁₆ClN BenchChem

Molecular Weight 149.66 g/mol Cenmed[2]

Purity Typically ≥97% BenchChem[3]

Spectroscopic Data:

Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry for

(1S,2R)-2-methylcyclohexanamine HCl are not consistently provided by all suppliers. However,

general characteristics can be inferred from the structure and related compounds. For definitive

structural elucidation and purity assessment, it is essential to acquire and interpret these

spectra on the specific lot of material being used. A general guide for the expected

spectroscopic features can be found in technical resources for similar cyclohexylamine

derivatives.[4]

Synthesis and Chiral Resolution
The synthesis of enantiomerically pure (1S,2R)-2-methylcyclohexanamine HCl typically

involves the resolution of a racemic mixture of 2-methylcyclohexanamine. A common and

effective method for chiral resolution is through the formation of diastereomeric salts with a

chiral resolving agent.

Experimental Protocol: Chiral Resolution of (±)-cis/trans-
2-methylcyclohexanamine
This protocol provides a general framework for the chiral resolution of a racemic mixture of 2-

methylcyclohexanamine. The principles can be adapted to specifically isolate the (1S,2R)-

enantiomer.
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1. Diastereomeric Salt Formation:

Principle: A racemic mixture of the amine is reacted with an enantiomerically pure chiral acid,

such as tartaric acid or mandelic acid, to form a pair of diastereomeric salts.[5][6] These salts

have different physical properties, most notably solubility, which allows for their separation by

fractional crystallization.[5][6]

Procedure:

Dissolve the racemic 2-methylcyclohexanamine in a suitable solvent (e.g., ethanol,

methanol, or a mixture of solvents).

Add an equimolar amount of the chiral resolving agent (e.g., L-(+)-tartaric acid) dissolved

in the same solvent.

Allow the solution to cool slowly to promote the crystallization of the less soluble

diastereomeric salt.

Collect the crystals by filtration. The specific diastereomer that crystallizes will depend on

the resolving agent and solvent system used. Multiple recrystallizations may be necessary

to achieve high diastereomeric purity.

2. Liberation of the Free Amine:

Principle: The purified diastereomeric salt is treated with a base to neutralize the chiral acid

and liberate the free enantiomerically enriched amine.

Procedure:

Suspend the crystalline diastereomeric salt in water.

Add a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH),

until the solution is alkaline.

Extract the liberated free amine into an organic solvent (e.g., diethyl ether,

dichloromethane).
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Dry the organic extract over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄) and

remove the solvent under reduced pressure.

3. Formation of the Hydrochloride Salt:

Principle: The enantiomerically pure free amine is reacted with hydrochloric acid to form the

stable hydrochloride salt.

Procedure:

Dissolve the purified (1S,2R)-2-methylcyclohexanamine in a suitable anhydrous organic

solvent (e.g., diethyl ether, isopropanol).

Add a solution of hydrogen chloride (HCl) in the same or a compatible solvent.

The (1S,2R)-2-methylcyclohexanamine hydrochloride will precipitate out of the

solution.

Collect the solid by filtration, wash with a small amount of cold solvent, and dry under

vacuum.

Applications in Drug Development
As a chiral building block, (1S,2R)-2-methylcyclohexanamine HCl is a valuable starting material

for the synthesis of complex molecules with specific stereochemistry. The precise orientation of

the methyl and amino groups on the cyclohexane ring can be crucial for the biological activity

and selectivity of a drug candidate. Its applications are found in the development of

therapeutics targeting various conditions, including neurological disorders.

Visualizations
To aid in the understanding of the experimental workflow for obtaining the target molecule, the

following diagrams are provided.
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Caption: Workflow for the chiral resolution of racemic 2-methylcyclohexanamine.
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Caption: Logical steps in the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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